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Compound of Interest

Compound Name: Ethanesulfonate

Cat. No.: B1225610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

ethanesulfonate compounds. The information is intended to serve as a resource for

researchers, scientists, and professionals involved in drug development and chemical safety

assessment. This document summarizes key toxicological endpoints, details relevant

experimental methodologies, and visualizes a standard toxicological workflow.

Introduction to Ethanesulfonate Compounds
Ethanesulfonate compounds are a class of organic molecules characterized by an ethyl group

attached to a sulfonate group (-SO3H). The parent compound is ethanesulfonic acid, a

colorless liquid.[1] Its salts and esters are widely used in various industrial and pharmaceutical

applications. For instance, sodium ethanesulfonate is utilized as a buffering agent in

biochemical research and as a counterion in pharmaceutical formulations to improve the

solubility and stability of drug substances.[2] Ethyl ethanesulfonate is recognized as a

potential genotoxic impurity and is used as a reagent in organic synthesis.[3] Given their

diverse applications, a thorough understanding of their toxicological profiles is essential for risk

assessment and safe handling.

Quantitative Toxicological Data
The following tables summarize the available quantitative toxicological data for various

ethanesulfonate compounds. It is important to note that comprehensive toxicological data for
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simple, unsubstituted ethanesulfonates like ethanesulfonic acid and its sodium salt are limited

in publicly available literature. Much of the specific quantitative data pertains to more complex

derivatives.

Table 1: Acute Toxicity Data for Ethanesulfonate Compounds

Compoun
d

CAS
Number

Test
Species

Route of
Administr
ation

Endpoint Value
Referenc
e(s)

Ethanesulf

onic acid
594-45-6

Not

specified

Oral,

Dermal

GHS

Classificati

on

Harmful if

swallowed,

Harmful in

contact

with skin

[4]

Sodium

ethanesulp

honate

5324-47-0
Not

specified

Not

specified

GHS

Classificati

on

Causes

skin and

serious eye

irritation,

May cause

respiratory

irritation

[5]

Ethyl

ethanesulf

onate

1912-30-7 Rat
Intravenou

s
TDLo 10 mg/kg [6][7]

2-

(Cyclohexy

lamino)eth

anesulfonic

acid

103-47-9 Rat Oral LD50
> 2,000

mg/kg
[7]

Isopropyl

ethanesulf

onate

14245-62-

6

Not

specified
Oral

GHS

Classificati

on

Harmful if

swallowed
[7]

Table 2: Genotoxicity Data for Ethanesulfonate Compounds
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Compound
CAS
Number

Test
System

Endpoint Result
Reference(s
)

Ethyl

ethanesulfon

ate

1912-30-7
Salmonella

typhimurium
Mutation Positive [6][7]

Ethyl

ethanesulfon

ate

1912-30-7
Microorganis

m
Mutation Positive [6][7]

Table 3: GHS Hazard Classifications for Ethanesulfonate Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethanesulfonate
https://chem.echa.europa.eu/100.008.950
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethanesulfonate
https://chem.echa.europa.eu/100.008.950
https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound CAS Number Hazard Class
Hazard
Statement

Reference(s)

Ethanesulfonic

acid
594-45-6

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
[4]

Acute Toxicity,

Dermal

(Category 4)

H312: Harmful in

contact with skin
[4]

Skin Corrosion

(Category 1)

H314: Causes

severe skin

burns and eye

damage

[4]

Serious Eye

Damage

(Category 1)

H318: Causes

serious eye

damage

[4]

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory Tract

Irritation

H335: May

cause respiratory

irritation

[4]

Corrosive to

metals (Category

1)

H290: May be

corrosive to

metals

[4]

Sodium

ethanesulphonat

e

5324-47-0
Skin Irritation

(Category 2)

H315: Causes

skin irritation
[5]

Eye Irritation

(Category 2)

H319: Causes

serious eye

irritation

[5]

Specific Target

Organ Toxicity -

Single Exposure

H335: May

cause respiratory

irritation

[5]
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(Category 3),

Respiratory Tract

Irritation

Ethyl

ethanesulfonate
1912-30-7

Skin Irritation

(Category 2)

H315: Causes

skin irritation
[7]

Eye Irritation

(Category 2)

H319: Causes

serious eye

irritation

[7]

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory Tract

Irritation

H335: May

cause respiratory

irritation

[7]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of ethanesulfonate compounds

are not always fully available in published literature. However, standardized guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD) are

typically followed. Below are descriptions of the methodologies for key toxicological assays

relevant to the data presented.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to determine the acute oral toxicity of a substance. The principle of the test

is a stepwise procedure with the use of a limited number of animals per step. The outcome of

each step determines the subsequent step.

Test Animals: Typically, young adult female rats are used.

Housing and Feeding: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle. Standard laboratory diet and drinking water are

provided ad libitum.
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Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Dosage: A stepwise procedure is used where a group of three female rats is dosed at one of

the defined dose levels (e.g., 5, 50, 300, and 2000 mg/kg body weight). The outcome of this

first step (number of animals surviving) determines the next step, which could involve dosing

another three animals at a higher, lower, or the same dose level.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Observations are made shortly after dosing and periodically during the first 24

hours, and then daily thereafter.

Endpoint: The primary endpoint is mortality. Based on the number of mortalities at different

dose levels, the substance is assigned to a GHS hazard category.

Bacterial Reverse Mutation Assay (Ames Test) (OECD
471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical. It

utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

an amino acid (histidine or tryptophan, respectively) due to mutations in the genes of the

corresponding biosynthetic pathway.

Principle: The test detects mutations that cause a reversion of the original mutation, allowing

the bacteria to synthesize the required amino acid and grow on a minimal medium lacking

that amino acid.

Test Strains: A set of specific bacterial strains is used to detect different types of mutations

(e.g., base-pair substitutions and frameshift mutations).

Metabolic Activation: The test is performed both in the absence and presence of a

mammalian metabolic activation system (S9 mix), which is typically derived from the liver of

rats pre-treated with an enzyme-inducing agent. This is to mimic the metabolic conversion of

chemicals that may occur in vivo.

Procedure:
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The test substance at various concentrations, the bacterial culture, and, if required, the S9

mix are combined.

This mixture is then mixed with a molten top agar and poured onto the surface of a

minimal glucose agar plate.

The plates are incubated at 37°C for 48-72 hours.

Endpoint: The number of revertant colonies on each plate is counted. A substance is

considered mutagenic if it induces a concentration-related increase in the number of

revertant colonies compared to the negative control.

Visualizations
Experimental Workflow for the Ames Test (OECD 471)
The following diagram illustrates the general workflow for conducting a bacterial reverse

mutation assay, commonly known as the Ames test.
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Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).
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Signaling Pathways
Currently, there is a lack of specific information in the public domain detailing the signaling

pathways that are directly modulated by simple ethanesulfonate compounds. Toxicological

research on sulfonates has often focused on more complex molecules, such as per- and

polyfluoroalkyl substances (PFAS), where specific interactions with cellular signaling pathways

have been identified. For simple ethanesulfonates, the primary toxicological concerns

identified are related to their corrosive and irritant properties, which are generally considered to

be direct chemical effects on tissues rather than specific signaling pathway-mediated events.

Further research is needed to elucidate any potential interactions of simple ethanesulfonate
compounds with specific cellular signaling cascades.

Conclusion
This technical guide has summarized the currently available toxicological data for

ethanesulfonate compounds. While GHS classifications provide a general understanding of

the hazards associated with ethanesulfonic acid and its sodium salt, there is a notable lack of

comprehensive quantitative toxicity data for these basic structures. More detailed data is

available for some of their more complex derivatives. The provided experimental protocols for

key toxicological assays offer a framework for understanding how such data are generated.

The absence of specific signaling pathway information for simple ethanesulfonates highlights

a gap in the current toxicological knowledge and suggests an area for future research.

Professionals working with these compounds should exercise caution in accordance with the

available safety information and consider the potential for data gaps in their risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethanesulfonic acid | 594-45-6 [amp.chemicalbook.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Ethanesulfonic acid | C2H6O3S | CID 11668 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/product/b1225610?utm_src=pdf-body
https://www.benchchem.com/product/b1225610?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5173859.htm?N=Europe
https://www.pharmaffiliates.com/en/1912-30-7-ethyl-ethanesulfonate-pa1454640.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Sodium ethanesulphonate | C2H5NaO3S | CID 4192170 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. echemi.com [echemi.com]

6. Ethyl ethanesulfonate | C4H10O3S | CID 74704 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. ECHA CHEM [chem.echa.europa.eu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Toxicological Data of
Ethanesulfonate Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225610#toxicological-data-of-ethanesulfonate-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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